Cas no 50444-78-5 (2-fluoro-L-histidine)

• Product Name: 2-fluoro-L-histidine
• CAS No: 50444-78-5
• MF: C₆H₈FN₃O₂
• MW: 173.145024299622
• MDL: MFCD29940912
• CID: 933735
• PubChem ID: 308127
• Update Time: 2025-04-19

2-fluoro-L-histidine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-L-histidine
• 2FHis
• 2-Fluor-L-histidin
• 2-fluoro-histidine
• L-2-Fluorohistidine
• L-Histidine, 2-fluoro-
• Nsc208713
• (S)-2-Fluoro-histidine
• ICCB4_000337
• 50444-78-5
• 2-amino-3-(2-fluoro-3H-imidazol-4-yl)propanoic acid
• DS-008697
• NSC-208713
• 2-Fluorohistidine
• 2-amino-3-(2-fluoro-1H-imidazol-5-yl)propanoic acid
• CBiol_001041
• 2-Amino-3-(2-fluoro-1H-imidazol-4-yl)propanoic acid
• SCHEMBL457889
• OYHWICVZBUWSBK-UHFFFAOYSA-N

• MDL： MFCD29940912
• Inchi： 1S/C6H8FN3O2/c7-6-9-2-3(10-6)1-4(8)5(11)12/h2,4H,1,8H2,(H,9,10)(H,11,12)
• InChI Key： OYHWICVZBUWSBK-UHFFFAOYSA-N
• SMILES： FC1=NC=C(CC(C(=O)O)N)N1

Computed Properties

• Exact Mass: 173.06014
• Monoisotopic Mass: 173.06005467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 92Ų

Experimental Properties

• PSA: 92